2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• Molecular Formula: C16H13Cl2NO4
• Molecular Weight: 354.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C16H13Cl2NO4/c17-10-1-3-13(12(18)7-10)23-9-16(20)19-11-2-4-14-15(8-11)22-6-5-21-14/h1-4,7-8H,5-6,9H2,(H,19,20)
• InChI Key: BVUSRPYYQAPAON-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as dicamba, is a widely used herbicide in agriculture. It belongs to the class of synthetic auxins and is effective against a broad range of weeds. Dicamba has been in use since the 1960s and has undergone several modifications to improve its efficacy and safety.

Mechanism of Action

Dicamba works by mimicking the natural plant hormone auxin, which regulates plant growth. Dicamba disrupts the normal growth pattern of plants, leading to abnormal growth and ultimately death. Dicamba is absorbed by the leaves and moves throughout the plant, killing the plant from the inside out.
Biochemical and Physiological Effects:
Dicamba has been found to have a range of physiological and biochemical effects on plants. It can cause leaf cupping, stem twisting, and other deformities in plants. Dicamba also affects the metabolism of plants, leading to changes in the levels of certain amino acids and proteins.

Advantages and Limitations for Lab Experiments

Dicamba is widely used in laboratory experiments due to its efficacy and broad range of applications. However, 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide can be toxic to certain plants and animals, and care must be taken when handling it. Dicamba can also be volatile and can drift to nearby plants, leading to unintended damage.

Future Directions

There are several future directions for the study of 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. One area of research is the development of 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide-resistant crops, which would allow for more effective weed control. Another area of research is the development of safer and more effective herbicides that can be used in conjunction with 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. Additionally, more research is needed to understand the long-term effects of 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide on the environment and on human health.

Synthesis Methods

Dicamba can be synthesized by several methods, including the reaction of 2,4-dichlorophenoxyacetic acid with 2,3-dihydro-1,4-benzodioxin-6-amine or by the reaction of 2,4-dichlorophenol with 2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride. The synthesis of 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of weeds, including glyphosate-resistant weeds. Dicamba has also been studied for its potential use as a plant growth regulator and has been found to increase the yield of certain crops.